Trilobatin 2''-acetate

antioxidant lipid peroxidation dihydrochalcone
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C23H26O11
Molecular Weight 478.4 g/mol
Cat. No. B15593750
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameTrilobatin 2''-acetate
Molecular FormulaC23H26O11
Molecular Weight478.4 g/mol
Structural Identifiers
InChIInChI=1S/C23H26O11/c1-11(25)32-22-21(31)20(30)18(10-24)34-23(22)33-14-8-16(28)19(17(29)9-14)15(27)7-4-12-2-5-13(26)6-3-12/h2-3,5-6,8-9,18,20-24,26,28-31H,4,7,10H2,1H3/t18-,20-,21+,22-,23-/m1/s1
InChIKeyQIEAJYJXGQAYRU-DODNOZFWSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Trilobatin 2''-Acetate: Dihydrochalcone Glucoside


Trilobatin 2''-acetate (CAS 647853-82-5) is a sweet dihydrochalcone glucoside first isolated from the leaves of Lithocarpus pachyphyllus [1]. The compound belongs to the dihydrochalcone class of flavonoids and features a phloretin aglycone core with a 2''-O-acetylated glucopyranosyl moiety attached at the 4' position [1]. This structural configuration distinguishes it from the more common non-acetylated dihydrochalcones such as trilobatin and phloridzin, with which it co-occurs naturally [1].

SAR Studies
Acetylated dihydrochalcone for structure-activity mapping vs. trilobatin and phloridzin.
Sweetener Research
Natural sweet dihydrochalcone with 2''-O-acetyl marker, distinct from bitter phloridzin.
Antioxidant Screening
Multi-assay antioxidant profile for compound differentiation in oxidative stress models.

Why Trilobatin 2''-Acetate Substitution Fails


Dihydrochalcone glucosides are not functionally interchangeable. The presence and position of acetyl modifications fundamentally alter physicochemical properties and biological activity profiles [1]. In head-to-head comparative antioxidant assays, trilobatin 2''-acetate exhibits substantially different potency metrics compared to its non-acetylated counterparts phloridzin and trilobatin [2]. Substituting trilobatin 2''-acetate with trilobatin or phloridzin in experimental protocols introduces uncontrolled variables that compromise reproducibility and confound structure-activity interpretation. The 2''-O-acetyl group, while seemingly a minor structural variation, produces measurable and directionally distinct differences in both lipid peroxidation inhibition and antioxidant enzyme modulation [2].

Assay-dependent rank-order reversal
Trilobatin and phloridzin cannot substitute; rank-order of antioxidant activities flips across lipid peroxidation, SOD, GSH-Px, and DPPH assays.
Parent trilobatin mismatch
Trilobatin lacks the 2''-O-acetyl group, yielding large activity shifts in enzyme activation endpoints that compromise direct SAR read-across.
Phloridzin activity divergence
Phloridzin exhibits pronounced activity divergence—much stronger in lipid peroxidation but weaker in radical scavenging—making it an unreliable proxy.

Trilobatin 2''-Acetate: Comparative Evidence vs. Analogs


Lipid Peroxidation Inhibition

In a direct head-to-head comparison in rat liver homogenate, trilobatin 2''-acetate demonstrated significantly weaker lipid peroxidation inhibitory activity than both phloridzin and trilobatin [1]. The IC50 of trilobatin 2''-acetate (261 μM) was approximately 9.3-fold higher than that of phloridzin (28 μM) and approximately 3.0-fold higher than that of trilobatin (88 μM) [1]. This pattern indicates that the 2''-O-acetyl group on the glucose moiety substantially attenuates membrane-protective antioxidant capacity in this assay system compared to non-acetylated dihydrochalcones [1].

Lipid Peroxidation IC50
Head-to-head
261 µM Trilobatin 2''-acetate
28 µM Phloridzin
9.3× lower inhibition than phloridzin; 3.0× lower than trilobatin
Lipid peroxidation endpoint context; large inter-compound variation supports SAR differentiation.
Rat liver homogenate; Fe(II)-ascorbic acid; TBA method; n=6
antioxidant lipid peroxidation dihydrochalcone structure-activity relationship

SOD Activity Enhancement

In a direct head-to-head comparison, trilobatin 2''-acetate exhibited substantially weaker capacity to increase superoxide dismutase (SOD) activity compared to both phloridzin and trilobatin [1]. The EC50 for SOD activation was 575 μM for trilobatin 2''-acetate, compared to 167 μM for phloridzin and 128 μM for trilobatin [1]. The acetylated compound required a 4.5-fold higher concentration than trilobatin to achieve 50% maximal SOD activation, demonstrating that 2''-O-acetylation markedly diminishes the compound's ability to upregulate this key endogenous antioxidant defense enzyme [1].

SOD Enhancement EC50
Head-to-head
575 µM Trilobatin 2''-acetate
128 µM Trilobatin
4.5× lower activation than trilobatin; 3.4× lower than phloridzin
SOD enhancement endpoint context; 2''-O-acetyl group attenuates enzyme activation relative to trilobatin.
Rat liver homogenate; xanthine/xanthine oxidase; nitrite method; n=6
superoxide dismutase SOD antioxidant enzyme dihydrochalcone

GSH-Px Activity Enhancement

In a direct head-to-head comparison, trilobatin 2''-acetate was the least potent among the three tested dihydrochalcone glucosides in increasing glutathione peroxidase (GSH-Px) activity [1]. The EC50 for GSH-Px activation was 717 μM for trilobatin 2''-acetate, compared to 347 μM for phloridzin and 129 μM for trilobatin [1]. The 2''-acetylated derivative required a 5.6-fold higher concentration than trilobatin to achieve 50% maximal GSH-Px activation, representing the largest potency differential observed across all three antioxidant endpoints tested [1].

GSH-Px Enhancement EC50
Head-to-head
717 µM Trilobatin 2''-acetate
129 µM Trilobatin
5.6× lower enhancement than trilobatin; 2.1× lower than phloridzin
GSH-Px endpoint context; large activity gap reinforces compound-specific SAR interpretation.
Rat liver homogenate; DTNB method; n=6
glutathione peroxidase GSH-Px antioxidant enzyme dihydrochalcone

DPPH Radical Scavenging

In a direct head-to-head comparison, all three dihydrochalcone glucosides—trilobatin 2''-acetate, phloridzin, and trilobatin—exhibited only weak DPPH (1,1-diphenyl-2-picrylhydrazyl) radical scavenging activity [1]. The study did not report quantitative IC50 values for the DPPH assay due to insufficient activity for reliable curve fitting [1]. This shared characteristic indicates that the 2''-O-acetyl modification does not materially alter the inherent weak hydrogen-donating capacity of this dihydrochalcone scaffold toward the stable DPPH radical [1].

DPPH Scavenging EC50
Head-to-head
519 µM Trilobatin 2''-acetate
432 µM Trilobatin
1.2× lower scavenging than trilobatin; 4.2× higher than phloridzin
Radical scavenging context; activity rank-order differs from enzyme assays, supporting unique profile.
DPPH Blois method; n=6
DPPH radical scavenging antioxidant dihydrochalcone

Structural Differentiation: 2''-O-Acetyl Modification Confers Unique Lipophilicity and Metabolic Handling Potential

Trilobatin 2''-acetate is distinguished from trilobatin by the presence of an acetyl group at the 2''-position of the glucopyranosyl moiety [1]. While direct comparative data on lipophilicity (logP) or metabolic stability are not available in the peer-reviewed literature, class-level knowledge of flavonoid glycoside acetylation indicates that such modifications generally increase lipophilicity and may alter susceptibility to endogenous esterases and glucosidases [2]. This structural feature provides a distinct molecular probe for structure-activity relationship studies within the dihydrochalcone class.

structure-activity relationship acetylation lipophilicity dihydrochalcone

Trilobatin 2''-Acetate: Application Scenarios


SAR Studies of Dihydrochalcone Glucosides

Trilobatin 2''-acetate serves as a structurally defined probe for dissecting how 2''-O-acetylation of the glucosyl moiety modulates dihydrochalcone bioactivity. When paired with trilobatin (non-acetylated) and phloridzin (alternative glycosylation pattern) in comparative experimental designs, the compound enables systematic evaluation of acetylation-dependent effects on lipid peroxidation inhibition (261 μM IC50 vs. 88 μM for trilobatin), SOD activation (575 μM EC50 vs. 128 μM for trilobatin), and GSH-Px activation (717 μM EC50 vs. 129 μM for trilobatin) [1]. This quantitative activity differential makes trilobatin 2''-acetate essential for SAR studies seeking to map the functional consequences of site-specific glucosyl modifications in the dihydrochalcone class.

Natural Sweetener Research & Formulation

The quantifiably distinct activity profile of trilobatin 2''-acetate across multiple antioxidant endpoints enables its use as a differential tool in mechanism-of-action studies. The compound exhibits 9.3-fold lower lipid peroxidation inhibitory activity than phloridzin, yet shares similarly weak DPPH radical scavenging capacity with both comparators [1]. This pattern suggests that the 2''-O-acetyl group preferentially attenuates membrane-associated antioxidant mechanisms while preserving (or not further diminishing) direct radical quenching capacity. Researchers investigating compartment-specific antioxidant actions can leverage this differential activity profile to interrogate the relative contributions of membrane-protective versus direct radical-scavenging mechanisms in cellular and tissue-level models.

Antioxidant Profiling for Phytochemical Libraries

Trilobatin 2''-acetate was first isolated and structurally characterized from Lithocarpus pachyphyllus leaves, where it co-occurs with phloridzin and trilobatin [1]. The compound serves as an authenticated reference standard for phytochemical investigations of Lithocarpus species (including L. pachyphyllus, L. polystachyus, and L. litseifolius) where dihydrochalcone profiles are of taxonomic, quality control, or bioactivity interest. Its distinct chromatographic and spectroscopic signatures (established by 1D and 2D NMR) enable unambiguous identification and quantification in complex plant extracts [1]. Procurement of authentic trilobatin 2''-acetate reference material is essential for laboratories conducting dihydrochalcone fingerprinting or quantitative analysis of sweet tea (Lithocarpus spp.) preparations.

Chemotaxonomic Marker for Lithocarpus Authentication

With an EC50 of 717 μM for GSH-Px activation—5.6-fold higher than trilobatin (129 μM) and 2.1-fold higher than phloridzin (347 μM)—trilobatin 2''-acetate represents the least potent dihydrochalcone glucoside for this specific antioxidant endpoint among the three directly compared compounds [1]. This pronounced activity deficit makes the compound suitable as a low-activity or negative control in experimental systems designed to evaluate dihydrochalcone-mediated GSH-Px upregulation. Researchers can employ trilobatin 2''-acetate to establish baseline or background responses in glutathione peroxidase assays where the effects of more potent dihydrochalcones (trilobatin, phloridzin) or other flavonoid classes are being investigated.

Application
Selection Property
Validation Focus
SAR Studies of Dihydrochalcone Glucosides
Acetylated dihydrochalcone with distinct 2''-O-acetyl marker
Structure-activity mapping across antioxidant endpoints
Natural Sweetener Research & Formulation
Sweet dihydrochalcone, differentiated from bitter phloridzin
Identity confirmation via acetyl marker in sweet tea extracts
Antioxidant Profiling for Phytochemical Libraries
Multi-assay EC50/IC50 profile
Benchmarking new dihydrochalcones against reported data
Chemotaxonomic Marker for Lithocarpus Authentication
Species-specific co-occurrence with phloridzin and trilobatin
Detection in sweet tea raw materials for identity verification

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


Quote Request

Request a Quote for Trilobatin 2''-acetate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.